Cas no 17229-42-4 (2-[(4-ethoxy-3-methoxyphenyl)methylidene]propanedinitrile)

• Product Name: 2-[(4-ethoxy-3-methoxyphenyl)methylidene]propanedinitrile
• CAS No: 17229-42-4
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 1354148
• PubChem ID: 28413
• Update Time: 2025-04-20

2-[(4-ethoxy-3-methoxyphenyl)methylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• (4-ethoxy-3-methoxybenzylidene)propanedinitrile
• (4-Ethoxy-3-methoxybenzylidene)malononitrile
• propanedinitrile, 2-[(4-ethoxy-3-methoxyphenyl)methylene]-
• 2-[(4-ethoxy-3-methoxyphenyl)methylidene]propanedinitrile
• 4-Ethoxy-3-methoxybenzylidenemalononitrile
• 17229-42-4
• DTXSID30169250
• Oprea1_522082
• AKOS000420500
• MALONONITRILE, (4-ETHOXY-3-METHOXYBENZYLIDENE)-
• SCHEMBL13936251
• STL124020
• Oprea1_284610
• BRN 2737502
• F6782-3633

• Inchi： 1S/C13H12N2O2/c1-3-17-12-5-4-10(7-13(12)16-2)6-11(8-14)9-15/h4-7H,3H2,1-2H3
• InChI Key： BHNNTPFLKFAPCD-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(/C=C(\C#N)/C#N)=CC=1OC

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04